Cas no 80404-52-0 (Tetracaine-d6 HCl (N,N-dimethyl-d6))

• Product name: Tetracaine-d6 HCl (N,N-dimethyl-d6)
• CAS No: 80404-52-0
• MF: C₁₅H₁₈D₆N₂O₂^.HCl
• MW: 306.86100
• CID: 720827
• PubChem ID: 12359204

Tetracaine-d6 HCl (N,N-dimethyl-d6) Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-(butylamino)-, 2-[di(methyl-d3)amino]ethylester, monohydrochloride (9CI)
• Tetracaine-d6 Hydrochloride
• Tetracaine-d6 Dihydrochloride Salt
• 2-[bis(trideuteriomethyl)amino]ethyl 4-(butylamino)benzoate,hydrochloride
• Tetracaine-d6 Hydroc
• Anethaine-d6
• Butethanol-d6
• Curtacain-d6
• Decicaine-d6
• Dessicain-d6
• Dianguang-d6
• Intercaine-d6
• Menonasal-d6
• Niphanoid-d6
• Pantocaine-d6
• Tetracaine-d6 HCl (N,N-dimethyl-d6)
• 2-[Bis(trideuteriomethyl)amino]ethyl 4-(butylamino)benzoate;hydrochloride
• HY-B0473S
• Tetracaine-d6 HCl
• 2-{Bis[(~2~H_3_)methyl]amino}ethyl 4-(butylamino)benzoate--hydrogen chloride (1/1)
• DTXSID00493918
• F91343
• 80404-52-0
• Benzoicacid,4-(butylamino)-,2-[di(methyl-d3)amino]ethylester,monohydrochloride(9ci)
• Tetracaine-d6 (hydrochloride)
• CS-0255646

• Inchi： InChI=1S/C15H24N2O2.ClH/c1-4-5-10-16-14-8-6-13(7-9-14)15(18)19-12-11-17(2)3;/h6-9,16H,4-5,10-12H2,1-3H3;1H/i2D3,3D3;
• InChI Key： PPWHTZKZQNXVAE-HVTBMTIBSA-N
• SMILES： CCCCNC1=CC=C(C=C1)C(=O)OCCN(C)C.Cl

Computed Properties

• Exact Mass: 306.19800
• Monoisotopic Mass: 306.1981162g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 3.49200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Tetracaine-d6 HCl (N,N-dimethyl-d6)

Comprehensive Guide to Tetracaine-d6 HCl (N,N-dimethyl-d6) (CAS No. 80404-52-0)

Tetracaine-d6 HCl (N,N-dimethyl-d6) is a deuterated form of the widely used local anesthetic, Tetracaine. This compound, with the CAS number 80404-52-0, is specifically labeled with six deuterium atoms at the N,N-dimethyl positions, making it a valuable tool in pharmaceutical research and analytical chemistry. The deuterium labeling enhances its utility in mass spectrometry and NMR studies, providing clearer and more precise data for researchers.

The primary application of Tetracaine-d6 HCl (N,N-dimethyl-d6) lies in its use as an internal standard in quantitative analysis. Due to its structural similarity to non-deuterated Tetracaine, it is ideal for ensuring accuracy in pharmacokinetic and metabolic studies. Researchers often utilize this compound to track drug distribution, metabolism, and excretion in biological systems, which is crucial for developing safer and more effective anesthetic formulations.

In recent years, the demand for deuterated compounds like Tetracaine-d6 HCl (N,N-dimethyl-d6) has surged, driven by advancements in analytical techniques and the growing emphasis on precision medicine. The ability to differentiate between labeled and unlabeled compounds in complex biological matrices has made deuterated standards indispensable in modern laboratories. This trend aligns with the broader shift toward personalized medicine, where understanding individual metabolic responses to drugs is paramount.

Another critical aspect of Tetracaine-d6 HCl (N,N-dimethyl-d6) is its role in method validation for regulatory compliance. Pharmaceutical companies and contract research organizations (CROs) rely on deuterated standards to meet stringent guidelines set by agencies like the FDA and EMA. The use of such standards ensures that analytical methods are robust, reproducible, and capable of detecting even trace amounts of the target analyte.

From a chemical perspective, Tetracaine-d6 HCl (N,N-dimethyl-d6) retains the pharmacological properties of its non-deuterated counterpart while offering superior analytical performance. The incorporation of deuterium does not significantly alter the compound's biological activity, making it a reliable proxy in experimental settings. This characteristic is particularly valuable in studies aiming to elucidate the mechanisms of action of local anesthetics.

The synthesis of Tetracaine-d6 HCl (N,N-dimethyl-d6) involves the strategic replacement of hydrogen atoms with deuterium at specific molecular sites. This process requires specialized expertise and equipment, underscoring the compound's niche but critical role in research. The high purity and isotopic enrichment of the final product are essential to its performance in sensitive analytical applications.

As the pharmaceutical industry continues to evolve, the importance of deuterated standards like Tetracaine-d6 HCl (N,N-dimethyl-d6) is expected to grow. Innovations in drug development, coupled with increasing regulatory scrutiny, will likely drive further demand for these specialized compounds. Researchers and manufacturers alike must stay abreast of these trends to maintain a competitive edge in the field.

In summary, Tetracaine-d6 HCl (N,N-dimethyl-d6) (CAS No. 80404-52-0) is a vital tool in contemporary pharmaceutical and analytical research. Its unique properties enable precise and accurate measurements, supporting advancements in drug development and regulatory science. As the scientific community continues to explore new frontiers in medicine, compounds like this will remain at the forefront of innovation.